Cas no 91024-66-7 (2-Propenoic acid,3-[(ethoxycarbonyl)amino]-, methyl ester)
91024-66-7 structure
Product Name:2-Propenoic acid,3-[(ethoxycarbonyl)amino]-, methyl ester
CAS No:91024-66-7
MF:C7H11NO4
MW:173.166542291641
CID:799123
Update Time:2024-02-02
2-Propenoic acid,3-[(ethoxycarbonyl)amino]-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid,3-[(ethoxycarbonyl)amino]-, methyl ester
- 2-Propenoic acid, 3-[(ethoxycarbonyl)amino]-, methyl ester
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- Inchi: 1S/C7H11NO4/c1-3-12-7(10)8-5-4-6(9)11-2/h4-5H,3H2,1-2H3,(H,8,10)/b5-4+
- InChI Key: IEKFJXRZTVHWJM-SNAWJCMRSA-N
- SMILES: C(OC)(=O)/C=C/NC(OCC)=O
Computed Properties
- Exact Mass: 173.069
- Monoisotopic Mass: 173.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 64.6A^2
2-Propenoic acid,3-[(ethoxycarbonyl)amino]-, methyl ester Related Literature
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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